Cas no 81877-53-4 (Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI))

• Product Name: Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI)
• CAS No: 81877-53-4
• MF: C₈H₁₅NO₇S
• MW: 269.272201776505
• CID: 708209
• PubChem ID: 71308803
• Update Time: 2025-10-29

Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI)
• 2-[carboxymethyl-[2-(carboxymethylsulfanyl)ethyl]amino]acetic acid,hydrate
• N,N,S-Tris(carboxymethyl)cysteamine
• N-[2-(Carboxymethylthio)ethyl]iminodiacetic acid monohydrate
• 81877-53-4
• DTXSID80745644
• 2-[Carboxymethyl-[2-(carboxymethylsulfanyl)ethyl]amino]acetic acid;hydrate
• N,N,S-TRIS(CARBOXYMETHYL)CYSTEAMINE MONOHYDRATE
• 2,2'-({2-[(Carboxymethyl)sulfanyl]ethyl}azanediyl)diacetic acid--water (1/1)
• 2,2'-((2-((Carboxymethyl)thio)ethyl)azanediyl)diacetic acid hydrate

• Inchi： 1S/C8H13NO6S.H2O/c10-6(11)3-9(4-7(12)13)1-2-16-5-8(14)15;/h1-5H2,(H,10,11)(H,12,13)(H,14,15);1H2
• InChI Key： YITJLKFKKDCQLV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCN(CC(=O)O)CC(=O)O.O

Computed Properties

• Exact Mass: 269.05700
• Monoisotopic Mass: 269.05692299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.516
• Melting Point: ~205 °C (dec.)
• Boiling Point: 535.2°C at 760 mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.584
• PSA: 149.67000
• LogP: -0.78890

Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI)

Comprehensive Overview of Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI) (CAS No. 81877-53-4)

Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI), with the CAS registry number 81877-53-4, is a specialized organic compound that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as a thioether derivative of glycine, is characterized by its unique molecular structure, which includes multiple carboxymethyl groups and a thioethyl linkage. Its monohydrate form ensures stability, making it suitable for various applications in chelation therapy, enzyme inhibition studies, and metal ion binding.

The growing interest in Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI) is partly due to its potential role in antioxidant and detoxification processes. Researchers are exploring its ability to bind heavy metals, a property that aligns with current trends in environmental remediation and health supplements. Users searching for "heavy metal chelators" or "natural detox agents" will find this compound particularly relevant, as it offers a synthetic alternative with high specificity.

In the realm of biochemistry, this compound is often compared to EDTA and other chelating agents due to its structural similarities. However, its thioether moiety provides distinct advantages, such as enhanced solubility and reduced toxicity. These features make it a promising candidate for drug formulation and biomedical applications. Recent studies have also highlighted its potential in neuroprotective therapies, addressing common search queries like "neurodegenerative disease treatments" and "brain health supplements."

The synthesis of Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI) involves a multi-step process that ensures high purity and yield. Its carboxymethyl groups are critical for its functionality, enabling strong interactions with divalent cations like calcium and magnesium. This property is particularly valuable in nutritional science, where it may serve as a mineral absorption enhancer. Consumers searching for "bioavailable minerals" or "enhanced nutrient uptake" will find this compound's mechanism of action intriguing.

From an industrial perspective, CAS No. 81877-53-4 is utilized in water treatment and cosmetic formulations. Its ability to sequester metal ions prevents oxidation, making it a valuable additive in skincare products and hair care solutions. This aligns with the rising demand for "stable cosmetic ingredients" and "anti-aging compounds." Additionally, its monohydrate form ensures compatibility with aqueous systems, a feature highly sought after in formulation chemistry.

In conclusion, Glycine,N-(carboxymethyl)-N-[2-[(carboxymethyl)thio]ethyl]-, monohydrate (9CI) is a versatile compound with broad applications in health, nutrition, and industry. Its unique structure and properties make it a subject of ongoing research, particularly in areas like metal chelation and biocompatible materials. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of today's most pressing health and environmental challenges.